5-amino-1-[6-(2-methylphenoxy)-4-pyrimidinyl]-3-(methylsulfanyl)-1H-pyrazole-4-carbonitrile

• Molecular Formula: C16H14N6OS
• Molecular Weight: 338.4 g/mol
• IUPAC Name: 5-amino-1-[6-(2-methylphenoxy)pyrimidin-4-yl]-3-methylsulfanylpyrazole-4-carbonitrile
• InChI: InChI=1S/C16H14N6OS/c1-10-5-3-4-6-12(10)23-14-7-13(19-9-20-14)22-15(18)11(8-17)16(21-22)24-2/h3-7,9H,18H2,1-2H3
• InChI Key: PDAUIUXDGPFWMI-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1OC2=NC=NC(=C2)N3C(=C(C(=N3)SC)C#N)N

Description

5-amino-1-[6-(2-methylphenoxy)-4-pyrimidinyl]-3-(methylsulfanyl)-1H-pyrazole-4-carbonitrile is a chemical compound that belongs to the class of pyrazole-containing compounds. It has gained significant attention in scientific research due to its potential applications in the pharmaceutical industry.

Mechanism of Action

The exact mechanism of action of 5-amino-1-[6-(2-methylphenoxy)-4-pyrimidinyl]-3-(methylsulfanyl)-1H-pyrazole-4-carbonitrile is not yet fully understood. However, it is believed to exert its pharmacological effects by inhibiting specific enzymes and signaling pathways involved in various cellular processes such as inflammation, cell proliferation, and apoptosis.
Biochemical and Physiological Effects:
Studies have shown that 5-amino-1-[6-(2-methylphenoxy)-4-pyrimidinyl]-3-(methylsulfanyl)-1H-pyrazole-4-carbonitrile can exhibit a wide range of biochemical and physiological effects depending on the dose and duration of exposure. It has been found to modulate the expression of several genes and proteins involved in various cellular processes such as cell cycle regulation, DNA repair, and cell death. It has also been shown to reduce the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of various inflammatory disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 5-amino-1-[6-(2-methylphenoxy)-4-pyrimidinyl]-3-(methylsulfanyl)-1H-pyrazole-4-carbonitrile in lab experiments is its potential to exhibit a wide range of pharmacological activities. It can be used to study the mechanisms of action of various enzymes and signaling pathways involved in cellular processes such as inflammation, cell proliferation, and apoptosis. However, one of the limitations of using this compound is its potential toxicity at high doses, which can affect the viability of cells and tissues.

Future Directions

There are several future directions in the scientific research of 5-amino-1-[6-(2-methylphenoxy)-4-pyrimidinyl]-3-(methylsulfanyl)-1H-pyrazole-4-carbonitrile. One of the areas of interest is the development of more efficient and cost-effective synthesis methods that can produce high yields of the compound. Another area of interest is the identification of its specific targets and signaling pathways involved in various cellular processes. This can help in the development of more targeted and effective therapeutic agents for various diseases. Additionally, further studies are needed to determine the safety and efficacy of this compound in preclinical and clinical trials.

Synthesis Methods

The synthesis of 5-amino-1-[6-(2-methylphenoxy)-4-pyrimidinyl]-3-(methylsulfanyl)-1H-pyrazole-4-carbonitrile is a complex process that involves several steps. One of the most commonly used methods for synthesizing this compound is the reaction between 4-chloropyrazole-5-carbonitrile and 6-(2-methylphenoxy)-4-chloropyrimidine in the presence of a base such as potassium carbonate and a solvent such as dimethylformamide. The resulting product is then treated with methyl mercaptan to obtain 5-amino-1-[6-(2-methylphenoxy)-4-pyrimidinyl]-3-(methylsulfanyl)-1H-pyrazole-4-carbonitrile.

Scientific Research Applications

5-amino-1-[6-(2-methylphenoxy)-4-pyrimidinyl]-3-(methylsulfanyl)-1H-pyrazole-4-carbonitrile has been extensively studied for its potential applications in the pharmaceutical industry. It has been found to exhibit a wide range of pharmacological activities, including anti-inflammatory, anti-cancer, and anti-bacterial properties. Several studies have also reported its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.